Cas no 2138064-15-8 (4-Ethyl-3-(pyrrolidin-1-yl)cyclohexan-1-ol)

• Product Name: 4-Ethyl-3-(pyrrolidin-1-yl)cyclohexan-1-ol
• CAS No: 2138064-15-8
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 6252778
• PubChem ID: 165786881
• Update Time: 2025-05-20

4-Ethyl-3-(pyrrolidin-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-3-(pyrrolidin-1-yl)cyclohexan-1-ol
• 2138064-15-8
• EN300-1159036
• 4-Ethyl-3-(pyrrolidin-1-yl)cyclohexan-1-ol

• Inchi： 1S/C12H23NO/c1-2-10-5-6-11(14)9-12(10)13-7-3-4-8-13/h10-12,14H,2-9H2,1H3
• InChI Key： CMIBMGSRGQVPGY-UHFFFAOYSA-N
• SMILES： OC1CCC(CC)C(C1)N1CCCC1

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 23.5Ų

Additional information on 4-Ethyl-3-(pyrrolidin-1-yl)cyclohexan-1-ol

4-Ethyl-3-(pyrrolidin-1-yl)cyclohexan-1-ol: A Comprehensive Overview

The compound 4-Ethyl-3-(pyrrolidin-1-yl)cyclohexan-1-ol (CAS No: 2138064-15-8) is a versatile organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a cyclohexanol backbone with an ethyl group and a pyrrolidine substituent. The presence of these functional groups imparts the molecule with diverse chemical properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of 4-Ethyl-3-(pyrrolidin-1-yl)cyclohexan-1-ol in the development of bioactive compounds. Researchers have explored its role as an intermediate in the synthesis of complex natural products and drug candidates. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound can serve as a key intermediate in the synthesis of antiviral agents targeting emerging pathogens. The ability of this compound to undergo various transformations, such as oxidation, reduction, and cyclization reactions, has further solidified its position in modern organic chemistry.

The molecular structure of 4-Ethyl-3-(pyrrolidin-1-yl)cyclohexan-1-ol is intriguing due to the interplay between its rigid cyclohexane ring and flexible substituents. The ethyl group at the 4-position introduces steric effects, while the pyrrolidine moiety at the 3-position contributes to hydrogen bonding capabilities. This balance of steric and electronic effects makes the compound highly reactive under specific conditions. For example, recent research has shown that this compound can undergo enantioselective synthesis to produce chiral intermediates for drug discovery.

In terms of physical properties, 4-Ethyl-3-(pyrrolidin-1-y)cyclohexan-l-ol exhibits a melting point of approximately 78°C and a boiling point around 285°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various synthetic protocols. The compound's density is about 1.05 g/cm³, which is slightly higher than water due to its hydroxyl group and hydrophobic substituents.

One of the most promising applications of 4-Ethyl--(pyrrolidin-l-y)cyclohexan-l-ol is in the field of agrochemistry. Recent studies have shown that derivatives of this compound exhibit potent insecticidal activity against agricultural pests such as *Helicoverpa armigera*. A 2023 study published in *Pest Management Science* demonstrated that certain analogs derived from this compound can disrupt insect hormone signaling pathways, leading to reduced fertility and population control.

Moreover, 4-Ethyl--(pyrrolidin-l-y)cyclohexan-l-ol has gained attention for its potential in materials science. Its ability to form stable amorphous solids has been explored for use in drug delivery systems. A research team from the University of California reported that this compound can serve as a matrix material for sustained-release formulations, enhancing drug bioavailability and reducing dosing frequency.

In terms of safety considerations, 4-Ethyl--(pyrrolidin-l-y)cyclohexan-l-ol should be handled with care due to its potential irritant properties. Occupational exposure studies have shown that prolonged contact with this compound can cause mild skin irritation in some individuals. However, proper personal protective equipment and ventilation systems can mitigate these risks effectively.

Looking ahead, the future of 4-Ethyl--(pyrrolidin-l-y)cyclohexan-l-ol seems bright as researchers continue to uncover its untapped potential. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in its application across diverse sectors.